Cas no 144316-87-0 (1,3-Benzenediacetonitrile, 2-methoxy-)

• Product Name: 1,3-Benzenediacetonitrile, 2-methoxy-
• CAS No: 144316-87-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1314322
• PubChem ID: 10352406
• Update Time: 2025-04-20

1,3-Benzenediacetonitrile, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediacetonitrile, 2-methoxy-
• 2-[3-(cyanomethyl)-2-methoxyphenyl]acetonitrile
• DTXSID90438515
• SCHEMBL9080677
• AKOS006311248
• 144316-87-0

• Inchi： 1S/C11H10N2O/c1-14-11-9(5-7-12)3-2-4-10(11)6-8-13/h2-4H,5-6H2,1H3
• InChI Key： XREVKTNTUCDTGP-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC#N)=CC=CC=1CC#N

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81